Cas no 1218323-36-4 (2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide)

• Product Name: 2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide
• CAS No: 1218323-36-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5167453
• PubChem ID: 43611102
• Update Time: 2025-06-07

2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide
• Benzeneacetamide, α-amino-N-methyl-N-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C14H20N2O2/c1-16(12-7-9-18-10-8-12)14(17)13(15)11-5-3-2-4-6-11/h2-6,12-13H,7-10,15H2,1H3
• InChI Key： UAGHYIRYZJDVBP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C)C(C(C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide

2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide (CAS No. 1218323-36-4)

Introduction to 2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide

2-amino-N-methyl-N-(oxan-4-yl)-2-phenylacetamide, a compound with the CAS registry number 1218323-36-4, is a versatile organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its complex molecular architecture, which includes an amino group, a methyl substituent, and an oxane ring system, all of which contribute to its distinctive chemical behavior.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of N-methyl-N-(oxan-4-yl)-substituted acetamides, such as 2-amino-N-methyl-N-(oxan-4-yl)-2 phenylacetamide, with improved efficiency and precision. These developments have not only enhanced our understanding of the compound's structural dynamics but also opened up new avenues for its utilization in advanced materials and therapeutic agents.

The molecular structure of N-methyl-N-(oxan cyclic group)-substituted acetamides plays a pivotal role in determining their physical and chemical properties. The presence of the oxane ring introduces steric hindrance and electronic effects that influence the compound's reactivity, solubility, and stability under various conditions. Recent studies have demonstrated that these properties can be fine-tuned by modifying the substituents on the oxane ring or the amino group, leading to compounds with tailored functionalities.

In terms of applications, N-methyl-N-(oxan ring)-substituted acetamides like N-methyl-N-(oxan 4 yl) derivatives have shown promise in drug delivery systems due to their ability to act as carriers for hydrophobic drugs. Their amphiphilic nature allows them to form self-assembled structures, such as micelles or vesicles, which can encapsulate drug molecules and enhance their bioavailability.

Furthermore, recent research has highlighted the potential of N-methyl groups in acetamide derivatives as building blocks for advanced materials with unique optical or electronic properties. For instance, incorporating these groups into polymer backbones has been shown to improve the mechanical strength and thermal stability of the resulting materials.

The synthesis of N-methyl N oxan 4 yl acetamides typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. One common approach involves the nucleophilic substitution of an appropriate precursor with an amine derivative followed by cyclization to form the oxane ring system.

Pioneering studies on N methyl N oxan 4 yl substituted acetamides have also explored their catalytic applications in organic synthesis. These compounds have been found to act as effective organocatalysts in various transformations, such as asymmetric induction reactions or Michael additions, due to their ability to stabilize transition states through hydrogen bonding or other non-covalent interactions.

In conclusion, N methyl N oxan 4 yl substituted acetamides, exemplified by N methyl N (oxan 4 yl) derivatives, represent a class of compounds with immense potential across multiple disciplines. As research continues to uncover new insights into their properties and applications, it is likely that these compounds will play an increasingly important role in both academic research and industrial development.